Cas no 232951-83-6 (tert-butyl 2-chloropyridine-3-carboxylate)
232951-83-6 structure
Product Name:tert-butyl 2-chloropyridine-3-carboxylate
CAS No:232951-83-6
MF:C10H12ClNO2
MW:213.660781860352
MDL:MFCD18434485
CID:851337
PubChem ID:11195236
Update Time:2025-04-19
tert-butyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 2-chloronicotinate
- 3-Pyridinecarboxylic acid, 2-chloro-, 1,1-dimethylethyl ester
- tert-butyl 2-chloropyridine-3-carboxylate
- AK-91952
- ANW-25094
- BD229227
- CTK8B1257
- KB-260302
- CS-0130057
- DTXSID20458342
- BKRYJISKTILWAE-UHFFFAOYSA-N
- AS-44103
- SCHEMBL2659360
- Z1160860781
- MFCD18434485
- 232951-83-6
- t-Butyl 2-chloronicotinate
- SY211534
- tert-Butyl2-chloronicotinate
- AKOS013152472
- EN300-260973
- DB-361617
-
- MDL: MFCD18434485
- Inchi: 1S/C10H12ClNO2/c1-10(2,3)14-9(13)7-5-4-6-12-8(7)11/h4-6H,1-3H3
- InChI Key: BKRYJISKTILWAE-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 213.0556563g/mol
- Monoisotopic Mass: 213.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.173±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 275.6±20.0 ºC (760 Torr),
- Flash Point: 120.5±21.8 ºC,
- Solubility: Very slightly soluble (0.94 g/l) (25 º C),
tert-butyl 2-chloropyridine-3-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C(BD229227)
tert-butyl 2-chloropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178698-5g |
tert-Butyl 2-chloronicotinate |
232951-83-6 | 95% | 5g |
$289 | 2021-08-05 | |
| Chemenu | CM178698-10g |
tert-Butyl 2-chloronicotinate |
232951-83-6 | 95% | 10g |
$468 | 2021-08-05 | |
| Chemenu | CM178698-25g |
tert-Butyl 2-chloronicotinate |
232951-83-6 | 95% | 25g |
$844 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FX336-1g |
tert-butyl 2-chloropyridine-3-carboxylate |
232951-83-6 | 96% | 1g |
559.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FX336-200mg |
tert-butyl 2-chloropyridine-3-carboxylate |
232951-83-6 | 96% | 200mg |
164.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FX336-5g |
tert-butyl 2-chloropyridine-3-carboxylate |
232951-83-6 | 96% | 5g |
1904.0CNY | 2021-08-04 | |
| Apollo Scientific | OR315544-5g |
tert-Butyl 2-chloronicotinate |
232951-83-6 | 97% | 5g |
£164.00 | 2024-07-20 | |
| Chemenu | CM178698-1g |
tert-Butyl 2-chloronicotinate |
232951-83-6 | 95% | 1g |
$68 | 2022-06-11 | |
| Chemenu | CM178698-5g |
tert-Butyl 2-chloronicotinate |
232951-83-6 | 95% | 5g |
$209 | 2022-06-11 | |
| Chemenu | CM178698-10g |
tert-Butyl 2-chloronicotinate |
232951-83-6 | 95% | 10g |
$360 | 2022-06-11 |
tert-butyl 2-chloropyridine-3-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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